Cas no 1804657-93-9 (3-Bromo-4-chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 3-Bromo-4-chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1804657-93-9
• MF: C₇H₂BrCl₂F₂NO
• MW: 304.9036860466
• CID: 4858691
• Update Time: 2025-10-29

3-Bromo-4-chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C7H2BrCl2F2NO/c8-3-4(9)2(6(10)14)1-13-5(3)7(11)12/h1,7H
• InChI Key： RPPYZRFMYSQMSN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)Cl)=CN=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-4-chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride

Professional Introduction to 3-Bromo-4-chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1804657-93-9)

3-Bromo-4-chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride, identified by the chemical identifier CAS No. 1804657-93-9, is a highly versatile intermediate in modern pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing ring that imparts unique electronic and steric properties. The presence of multiple substituents, including bromo, chloro, and difluoromethyl groups, as well as the carbonyl chloride functionality, makes it a valuable building block for constructing complex molecular architectures.

The bromo and chloro substituents on the pyridine ring enhance the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are pivotal in drug discovery and material science. The difluoromethyl group, known for its metabolic stability and lipophilicity-enhancing properties, is increasingly incorporated into bioactive molecules to improve pharmacokinetic profiles. The terminal carbonyl chloride moiety further expands its synthetic utility, enabling reactions such as amide bond formation and acylation processes, which are fundamental in peptide and protein synthesis.

In recent years, this compound has garnered significant attention in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to synthesize kinase inhibitors targeting oncogenic pathways. The combination of halogenated pyridine scaffolds with fluorinated groups has been shown to modulate enzyme selectivity and binding affinity. A notable study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-Bromo-4-chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride exhibit potent activity against tyrosine kinases, with improved solubility and reduced toxicity compared to earlier generations of inhibitors.

The agrochemical sector has also benefited from the versatility of this intermediate. Fluorinated pyridines are recognized for their enhanced resistance to degradation by environmental factors, making them ideal for crop protection agents. Researchers have reported the use of 3-Bromo-4-chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride in the synthesis of novel herbicides and fungicides that exhibit broad-spectrum efficacy while maintaining ecological safety. The carbonyl chloride functionality allows for facile derivatization into esters or amides, which are critical structural elements in many agrochemical formulations.

From a synthetic chemistry perspective, the reactivity of this compound is influenced by both electronic and steric factors. The electron-withdrawing nature of the carbonyl chloride group increases the electrophilicity of adjacent carbon atoms, while the halogen atoms engage in π-stacking interactions with complementary partners in transition metal catalysis. This balance enables efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are indispensable for constructing complex fused heterocycles found in biologically active molecules.

Advances in computational chemistry have further illuminated the potential applications of 3-Bromo-4-chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride. Molecular modeling studies indicate that modifications to its substituent pattern can fine-tune binding interactions with biological targets. For example, computational screening has identified optimized analogs with improved binding affinities for G-protein coupled receptors (GPCRs), a major class of therapeutic targets. These insights have guided experimental efforts toward high-throughput synthesis and screening campaigns.

The compound’s utility extends beyond pharmaceuticals into materials science. Fluorinated pyridines are employed in designing organic semiconductors due to their ability to form stable π-conjugated systems. The presence of multiple halogen atoms enhances intermolecular forces, improving film formation and charge transport properties in organic field-effect transistors (OFETs). Recent patents highlight its use as a precursor for novel light-emitting diodes (LEDs) and photovoltaic materials, where fluorinated aromatic units contribute to energy-efficient performance.

In conclusion, 3-Bromo-4-chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1804657-93-9) represents a cornerstone intermediate in synthetic chemistry with far-reaching implications across multiple industries. Its unique structural features enable diverse applications in drug discovery, agrochemical development, and advanced materials engineering. As research continues to uncover new synthetic pathways and functional derivatives, this compound will undoubtedly remain at the forefront of innovation in fine chemical synthesis.